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tert-Butyl 1-
Compound Name:
allylhydrazinecarboxylate

Cat. No. B153078

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical nomenclature associated
with tert-Butyl 1-allylhydrazinecarboxylate, a compound relevant in organic synthesis and as
a building block in medicinal chemistry.

Chemical Identity

tert-Butyl 1-allylhydrazinecarboxylate is a protected hydrazine derivative. The presence of
the tert-butoxycarbonyl (Boc) group makes it a stable reagent for the introduction of the
allylhydrazine moiety in various synthetic transformations.

IUPAC Nomenclature

The formal name for this compound, according to the International Union of Pure and Applied
Chemistry (IUPAC) guidelines, is tert-butyl N-amino-N-prop-2-enylcarbamate[1].

The systematic nhaming conventions for related structures can be complex. For instance, the
"tert-butyl" group itself is a preferred prefix in IUPAC nomenclature for the (CH3)3C- moiety[2]

3].
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Synonyms and Alternative Names

In scientific literature, patents, and chemical supplier catalogs, this compound is known by

several synonyms. The use of varied names can arise from different nomenclature systems

(e.g., CAS indexing names) or historical naming conventions.

Nomenclature Type

Name

IUPAC Name

tert-butyl N-amino-N-prop-2-enylcarbamate[1]

Common Name

tert-Butyl 1-allylhydrazinecarboxylate[1][4]

Alternative Spelling

tert-butyl1-allylhydrazine-1-carboxylate[4][5]

Hydrazinecarboxylic acid, 1-(2-propen-1-yl)-,

CAS Name ]
1,1-dimethylethyl ester[4]
Synonym 1-Allyl-1-tert-butoxycarbonylhydrazine[4][6]
N-Allyl-hydrazinecarboxylic acid tert-butyl
Synonym
ester[4][5]
Synonym 1-Allyl-hydrazinecarboxylic acid tert-butyl ester
Identifier Eos-61126[1]

Structural and Registry Information

Identifier Value

CAS Number 21075-86-5[1][4][5]

Molecular Formula CsH16N202[1][5]

Molecular Weight 172.23 g/mol [1]

PubChem CID 10535205[1]

MDL Number MFCD18447709[1][5]

INChl Key ZTWGIZOCAXOUOE-UHFFFAOYSA-N[4]
SMILES CC(C)(C)OC(=0O)N(CC=C)N[4]
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Nomenclature Relationships

The following diagram illustrates the relationship between the primary IUPAC name, the
common name, and key synonyms for the compound.

tert-butyl N-amino-N-prop-2-enylcarbamate
(IUPAC Name)
s commonly known as

tert-Butyl 1-allylhydrazinecarboxylate
(Common Name)

has synonym has synonym has synonym
Y
1-Allyl-1-tert-butoxycarbonylhydrazine N-Allyl-hydrazinecarboxylic acid tert-butyl ester

Hydrazinecarboxylic acid, 1-(2-propen-1-yl)-,
1,1-dimethylethyl ester

Click to download full resolution via product page

Caption: Relationship between IUPAC name and synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Dossier: Nomenclature and Identification of
tert-Butyl 1-allylhydrazinecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153078#tert-butyl-1-allylhydrazinecarboxylate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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